Cas no 899967-53-4 (N-(2-{4-(furan-2-carbonyl)piperazin-1-ylsulfonyl}ethyl)-4-methoxybenzamide)

N-(2-{4-(Furan-2-carbonyl)piperazin-1-ylsulfonyl}ethyl)-4-methoxybenzamide is a synthetic organic compound featuring a furan-2-carbonyl-substituted piperazine core linked to a 4-methoxybenzamide moiety via a sulfonylethyl spacer. This structure suggests potential utility in medicinal chemistry, particularly as a scaffold for targeting biologically relevant receptors or enzymes. The furan and piperazine groups may confer favorable binding interactions, while the sulfonamide and benzamide functionalities enhance stability and solubility. Its modular design allows for further derivatization, making it a versatile intermediate for drug discovery. The compound's well-defined synthetic pathway and structural complexity support its use in exploratory research for therapeutic applications.

N-(2-{4-(furan-2-carbonyl)piperazin-1-ylsulfonyl}ethyl)-4-methoxybenzamide structure

899967-53-4 structure

Product Name:N-(2-{4-(furan-2-carbonyl)piperazin-1-ylsulfonyl}ethyl)-4-methoxybenzamide

CAS No:899967-53-4

MF:C₁₉H₂₃N₃O₆S

MW:421.467423677444

CID:5490233

Update Time:2025-06-08

N-(2-{4-(furan-2-carbonyl)piperazin-1-ylsulfonyl}ethyl)-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

- N-[2-[4-(furan-2-carbonyl)piperazin-1-yl]sulfonylethyl]-4-methoxybenzamide
- N-(2-{4-(furan-2-carbonyl)piperazin-1-ylsulfonyl}ethyl)-4-methoxybenzamide
- Inchi： 1S/C19H23N3O6S/c1-27-16-6-4-15(5-7-16)18(23)20-8-14-29(25,26)22-11-9-21(10-12-22)19(24)17-3-2-13-28-17/h2-7,13H,8-12,14H2,1H3,(H,20,23)
- InChI Key： WXXZWYGESBTZBL-UHFFFAOYSA-N
- SMILES： C(NCCS(N1CCN(C(C2=CC=CO2)=O)CC1)(=O)=O)(=O)C1=CC=C(OC)C=C1

N-(2-{4-(furan-2-carbonyl)piperazin-1-ylsulfonyl}ethyl)-4-methoxybenzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2751-0303-2μmol	N-(2-{[4-(furan-2-carbonyl)piperazin-1-yl]sulfonyl}ethyl)-4-methoxybenzamide	899967-53-4	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2751-0303-5μmol	N-(2-{[4-(furan-2-carbonyl)piperazin-1-yl]sulfonyl}ethyl)-4-methoxybenzamide	899967-53-4	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2751-0303-1mg	N-(2-{[4-(furan-2-carbonyl)piperazin-1-yl]sulfonyl}ethyl)-4-methoxybenzamide	899967-53-4	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2751-0303-2mg	N-(2-{[4-(furan-2-carbonyl)piperazin-1-yl]sulfonyl}ethyl)-4-methoxybenzamide	899967-53-4	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2751-0303-3mg	N-(2-{[4-(furan-2-carbonyl)piperazin-1-yl]sulfonyl}ethyl)-4-methoxybenzamide	899967-53-4	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2751-0303-4mg	N-(2-{[4-(furan-2-carbonyl)piperazin-1-yl]sulfonyl}ethyl)-4-methoxybenzamide	899967-53-4	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2751-0303-5mg	N-(2-{[4-(furan-2-carbonyl)piperazin-1-yl]sulfonyl}ethyl)-4-methoxybenzamide	899967-53-4	90%+	5mg	$69.0	2023-05-16

N-(2-{4-(furan-2-carbonyl)piperazin-1-ylsulfonyl}ethyl)-4-methoxybenzamide Related Literature

1. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
2. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
3. Aggregated-fluorescent detection of PFAS with a simple chip

Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
4. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
5. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812

Related Categories

Additional information on N-(2-{4-(furan-2-carbonyl)piperazin-1-ylsulfonyl}ethyl)-4-methoxybenzamide

Professional Introduction to N-(2-{4-(furan-2-carbonyl)piperazin-1-ylsulfonyl}ethyl)-4-methoxybenzamide (CAS No. 899967-53-4)

N-(2-{4-(furan-2-carbonyl)piperazin-1-ylsulfonyl}ethyl)-4-methoxybenzamide, identified by its CAS number 899967-53-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural features of this molecule, particularly its piperazine and sulfonamide moieties, contribute to its potential utility in the development of novel therapeutic agents.

The chemical structure of N-(2-{4-(furan-2-carbonyl)piperazin-1-ylsulfonyl}ethyl)-4-methoxybenzamide is characterized by a benzamide group attached to an ethyl chain, which is further modified by a piperazine ring substituted with a furan-2-carbonyl group and a sulfonyl moiety. This intricate arrangement of functional groups imparts unique physicochemical properties to the compound, which are critical for its biological activity. The presence of the furan ring enhances the molecule's ability to interact with biological targets, while the sulfonamide group contributes to its solubility and metabolic stability.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting various kinases and enzymes involved in cancer progression. N-(2-{4-(furan-2-carbonyl)piperazin-1-ylsulfonyl}ethyl)-4-methoxybenzamide has emerged as a potential candidate in this area due to its structural similarity to known kinase inhibitors. Studies have demonstrated that this compound can effectively inhibit the activity of certain kinases, thereby disrupting critical signaling pathways involved in tumor growth and metastasis.

One of the most compelling aspects of N-(2-{4-(furan-2-carbonyl)piperazin-1-ylsulfonyl}ethyl)-4-methoxybenzamide is its ability to modulate the activity of protein-protein interactions. The piperazine ring, in particular, is known for its role in binding to various biological targets, including receptors and enzymes. This property makes it an attractive scaffold for designing molecules that can selectively interact with specific proteins involved in disease pathways. Recent computational studies have predicted that this compound may have high binding affinity for certain therapeutic targets, suggesting its potential as a lead compound for drug development.

The synthesis of N-(2-{4-(furan-2-carbonyl)piperazin-1-ylsulfonyl}ethyl)-4-methoxybenzamide presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves the introduction of various functional groups, including the formation of the sulfonamide bond and the attachment of the furan ring. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to achieve high yields and purity levels. These synthetic strategies not only highlight the versatility of modern organic chemistry but also underscore the importance of innovative methodologies in drug discovery.

Evaluation of N-(2-{4-(furan-2-carbonyl)piperazin-1-ylsulfonyl}ethyl)-4-methoxybenzamide in preclinical models has provided valuable insights into its pharmacological properties. In vitro assays have shown that this compound exhibits significant inhibitory activity against several kinases, including those overexpressed in cancer cells. Additionally, preliminary pharmacokinetic studies indicate that it possesses favorable pharmacokinetic profiles, such as good solubility and moderate metabolic stability. These findings suggest that N-(2-{4-(furan-2-carbonyl)piperazin-1-ylsulfonyl}ethyl)-4-methoxybenzamide could be a viable candidate for further development into a therapeutic agent.

The growing body of evidence supporting the potential of N-(2-{4-(furan-2-carbonyl)piperazin-1-ylsulfonyl}ethyl)-4-methoxybenzamide has prompted researchers to explore its mechanisms of action in greater detail. Investigational studies have revealed that this compound can interfere with critical signaling cascades by inhibiting key enzymes involved in cell proliferation and survival. By targeting these pathways, N-(2-{4-(furan-2-carbonyl)piperazin-1-ylsulfonyl}ethyl)-4-methoxybenzamide may offer a novel approach to treating diseases characterized by dysregulated cellular signaling.

The future prospects for N-(2-{4-(furan-2-carbonyl)piperazin-1-ylsulfonyl}ethyl)-4-methoxybenzamide are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between academic researchers and pharmaceutical companies are expected to accelerate the translation of this compound from bench to bedside. As our understanding of disease mechanisms continues to evolve, N-(2-{4-(furan-2-carbonyl)piperazin-1-ylsulfonyl}ethyl)-4-methoxybenzamide may play a pivotal role in shaping the future landscape of drug development.